(S)-2-Bromo-3-phenylpropionic acid

Specification

• CAS No.: 35016-63-8
• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol
• IUPAC Name: (2S)-2-bromo-3-phenylpropanoic acid
• Standard InChI: InChI=1S/C9H9BrO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)/t8-/m0/s1
• Standard InChI Key: WDRSCFNERFONKU-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)O)Br
• SMILES: C1=CC=C(C=C1)CC(C(=O)O)Br
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)O)Br

Introduction

Chemical Identity and Nomenclature

Basic Identification

(S)-2-Bromo-3-phenylpropionic acid is an optically active organic compound with the S-configuration at its chiral center. It belongs to the class of phenylpropionic acids with a bromine substituent at the alpha position relative to the carboxylic acid group.

Property	Information
CAS Number	35016-63-8
Molecular Formula	C9H9BrO2
Molecular Weight	229.07 g/mol

Synonyms and Alternative Names

This compound is known by several synonyms in scientific literature and commercial catalogs:

• (S)-(+)-2-Bromo-3-phenyl

• 2-bromo-3-phenylpropanoic acid

• L-α-Bromo-β-phenylpropionic Acid

• (S)-α-bromobenzenepropanoic acid

• 3-Phenyl-2(S)-bromopropionic acid

• 3-Phenyl-2(S)-Bromopropanoic Acid

• (2S)-2-Bromo-3-phenylpropanoic acid

• (S)-α-Bromobenzenepropanoic acid

The variety of names reflects both its structural characteristics and stereochemical configuration, highlighting its importance in different chemical contexts.

Physical and Chemical Properties

Physical State and Appearance

(S)-2-Bromo-3-phenylpropionic acid presents as a pale yellow, low-melting solid at standard temperature and pressure. This physical appearance is consistent with many brominated organic acids of similar molecular weight.

Key Physical Properties

The compound exhibits specific physical parameters that are important for both handling and application in research settings:

Property	Value	Notes
Melting Point	145-155°C	Experimental value
Boiling Point	301.6±22.0°C	Predicted value
Density	1.558±0.06 g/cm³	Predicted value
pKa	2.82±0.10	Predicted value for acid dissociation
Form	Low-melting solid	-
Color	Pale yellow	-

These physical properties provide crucial information for researchers planning to work with this compound.

Solubility Profile

The solubility of (S)-2-Bromo-3-phenylpropionic acid varies across different solvents, which is important for experimental planning:

Solvent	Solubility
Chloroform	Slightly soluble
DMSO	Slightly soluble
Methanol	Sparingly soluble

This limited solubility profile suggests that careful consideration must be given to solvent selection when working with this compound in laboratory settings.

Target Concentration	Amount of Compound
	1 mg
1 mM	4.3655 mL
5 mM	0.8731 mL
10 mM	0.4365 mL

These calculations are based on the molecular weight of 229.07 g/mol and represent the volume of solvent needed to achieve the desired concentration.

Classification System	Symbol/Code	Description
GHS	GHS07	Warning
Traditional	Xi	Irritant
WGK Germany	3	Severe water hazard

These classifications indicate that the compound requires careful handling to prevent adverse effects.

Hazard Statements

The specific hazards associated with this compound include:

• H335: May cause respiratory irritation

• H319: Causes serious eye irritation

• H315: Causes skin irritation

• Risk Statements: 36/37/38 (Irritating to eyes, respiratory system, and skin)

Manufacturer	Product Number	Description	Packaging	Price (USD)
TRC	B686470	(L)-2-Bromo-3-phenylpropionic Acid	2.5g	$175
Biosynth Carbosynth	FB19130	(L)-2-Bromo-3-phenylpropionic acid	1g	$180
AK Scientific	R761	(S)-2-Bromo-3-phenylpropionic acid	1g	$293
Biosynth Carbosynth	FB19130	(L)-2-Bromo-3-phenylpropionic acid	2g	$280
Biosynth Carbosynth	FB19130	(L)-2-Bromo-3-phenylpropionic acid	5g	$550

This price information (as of December 2021) indicates that the compound is a relatively specialized research chemical with pricing that reflects small-scale production and purification costs.

Regulatory Information

For import/export purposes, the compound is classified under HS Code 2916399090, which covers carboxylic acids with additional oxygen function and their derivatives. This classification is relevant for researchers involved in international procurement of this chemical.